5-bromo-N-(2,3-dimethoxy-2-methylpropyl)furan-2-carboxamide

• IUPAC Name: 5-bromo-N-(2,3-dimethoxy-2-methylpropyl)furan-2-carboxamide
• InChI: InChI=1S/C11H16BrNO4/c1-11(16-3,7-15-2)6-13-10(14)8-4-5-9(12)17-8/h4-5H,6-7H2,1-3H3,(H,13,14)
• InChI Key: XCFAHZJUOOWYRS-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=CC=C(O1)Br)(COC)OC
• Molecular Formula: C11H16BrNO4
• Molecular Weight: 306.15 g/mol

Description

5-bromo-N-(2,3-dimethoxy-2-methylpropyl)furan-2-carboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as BRD0705 and is a member of the furan carboxamide family of compounds. BRD0705 has been found to have a wide range of biochemical and physiological effects, making it a promising candidate for future research.

Mechanism of Action

The mechanism of action of BRD0705 is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in cancer cell growth and proliferation. BRD0705 has been found to selectively target cancer cells, leaving healthy cells unaffected.
Biochemical and Physiological Effects
BRD0705 has been found to have a wide range of biochemical and physiological effects. Studies have shown that BRD0705 can induce apoptosis, or programmed cell death, in cancer cells. BRD0705 has also been found to inhibit the growth and proliferation of cancer cells, as well as induce cell cycle arrest. In addition, BRD0705 has been found to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using BRD0705 in lab experiments is its potent anti-cancer effects. This makes it a promising candidate for the development of new cancer therapies. Another advantage is its selectivity for cancer cells, leaving healthy cells unaffected. However, one limitation of using BRD0705 in lab experiments is its potential toxicity, which must be carefully monitored.

Future Directions

There are many potential future directions for research on BRD0705. One area of research is the development of new cancer therapies based on the anti-cancer effects of BRD0705. Another area of research is the investigation of the anti-inflammatory effects of BRD0705, which could lead to the development of new treatments for inflammatory diseases. Additionally, further studies are needed to fully understand the mechanism of action of BRD0705 and its potential side effects.

Synthesis Methods

The synthesis method for BRD0705 involves a multistep process that begins with the reaction of 2,3-dimethoxy-2-methylpropanal with 5-bromo-2-furoyl chloride. The resulting intermediate is then reacted with a primary amine to produce the final product, 5-bromo-N-(2,3-dimethoxy-2-methylpropyl)furan-2-carboxamide. This synthesis method has been optimized for high yield and purity, making it suitable for large-scale production.

Scientific Research Applications

BRD0705 has been extensively studied for its potential applications in scientific research. One area of research where BRD0705 has shown promise is in the field of cancer research. Studies have shown that BRD0705 has potent anti-cancer effects, making it a potential candidate for the development of new cancer therapies.